Cas no 133910-12-0 (3-(t-Butyldimethylsiloxy)iodobenzene)

3-(t-Butyldimethylsiloxy)iodobenzene is a valuable organosilicon intermediate used in synthetic organic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. The t-butyldimethylsilyl (TBS) protecting group enhances stability, preventing unwanted side reactions while allowing selective deprotection under mild conditions. The iodine substituent provides a reactive site for palladium-catalyzed transformations, making it a versatile building block for constructing complex aromatic systems. Its compatibility with a range of reaction conditions and functional groups makes it advantageous for multi-step syntheses. The compound is typically handled under inert conditions to maintain integrity. Its utility in medicinal chemistry and materials science underscores its importance as a synthetic precursor.

3-(t-Butyldimethylsiloxy)iodobenzene structure

133910-12-0 structure

Product Name:3-(t-Butyldimethylsiloxy)iodobenzene

CAS No:133910-12-0

MF:C₁₂H₁₉IOSi

MW:334.26863694191

MDL:MFCD00798178

CID:137535

Update Time:2025-05-21

3-(t-Butyldimethylsiloxy)iodobenzene Chemical and Physical Properties

Names and Identifiers

- tert-Butyl(3-iodophenoxy)dimethylsilane
- 3-(t-Butyldimethylsiloxy)iodobenzene
- Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-iodo-
- TERT-BUTYL-(3-IODO-PHENOXY)-DIMETHYL-SILANE
- tert-butyl-(3-iodophenoxy)-dimethylsilane
- 3-tert-butyldimethylsilyloxy-1-iodobenzene
- MDL： MFCD00798178
- Inchi： 1S/C12H19IOSi/c1-12(2,3)15(4,5)14-11-8-6-7-10(13)9-11/h6-9H,1-5H3
- InChI Key： AVZDGFRDSOPFCR-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)O[Si](C)(C)C(C)(C)C

Computed Properties

Exact Mass: 334.02500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3

Experimental Properties

Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 286.9±23.0 ºC (760 Torr),
Flash Point: 127.3±22.6 ºC,
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 9.23000
LogP: 4.67520

3-(t-Butyldimethylsiloxy)iodobenzene Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

3-(t-Butyldimethylsiloxy)iodobenzene Pricemore >>

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